Cas no 54338-43-1 ( )

• Product Name: &nbsp
• CAS No: 54338-43-1
• MF: C₉H₉N₃O₅
• MW: 239.184861898422
• CID: 940750
• PubChem ID: 302878
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Propionsaeure-(3,5-dinitro-anilid); AC1L71HV; propionic acid-(3,5-dinitro-anilide); 3,5-Dinitro-N-propionyl-anilin; NSC190619; 3',5'-Dinitro-propionanilid; 3',5'-dinitropropionanilide;
• 54338-43-1
• NSC-190619
• N-(3,5-dinitrophenyl)propanamide
• DTXSID90307277
• NSC190619
•  

• Inchi： 1S/C9H9N3O5/c1-2-9(13)10-6-3-7(11(14)15)5-8(4-6)12(16)17/h3-5H,2H2,1H3,(H,10,13)
• InChI Key： GLTFQIXQKGAJST-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.05427
• Monoisotopic Mass: 239.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 426.6°C at 760 mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.634
• PSA: 115.38